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Compound of Interest |

2-[N-(2,4-

Compound Name: Dimethylphenyl)carbamoyl]-3-
naphthyl acetate

CAS No.: 4569-00-0

Cat. No.: B1580892

Introduction

Naphthol AS-MX acetate, systematically known as 3-(acetyloxy)-N-(2,4-dimethylphenyl)-2-
naphthalenecarboxamide, is a pivotal chromogenic substrate in the fields of histochemistry,
enzymology, and increasingly, in drug discovery and development. Its utility lies in its ability to
act as a substrate for various hydrolytic enzymes, primarily esterases and phosphatases,
yielding a colored product upon enzymatic cleavage. This guide provides an in-depth
exploration of the physical and chemical characteristics of Naphthol AS-MX acetate, offering a
critical resource for researchers and scientists.

Core Molecular and Physical Characteristics

Naphthol AS-MX acetate is a derivative of Naphthol AS-MX, where the hydroxyl group is
acetylated. This modification renders the molecule a substrate for esterases. Upon hydrolysis,
it yields Naphthol AS-MX, which can then participate in a coupling reaction with a diazonium
salt to produce a visible color, a principle widely used in enzyme activity assays.[1]
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Systematic Name
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[1]

Common Name

Naphthol AS-MX acetate

[1]

CAS Number 4569-00-0 [1]
Molecular Formula C21H1sNO3 [1]
Molecular Weight 333.38 g/mol [1]
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Physicochemical Properties

A compilation of the known physical properties of Naphthol AS-MX acetate is presented below.

It is important to note that an experimentally determined melting point for this specific

compound is not consistently reported in publicly available literature.
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Property Value Source(s)
Boiling Point 444.9 °C at 760 mmHg

Density 1.222 g/cm3

Refractive Index 1.651

Flash Point 222.9°C

LogP 4.70720

Appearance Reported as a solid [2]

Purity >80% (commercial grade)

Storage 10°C - 25°C

Solubility: Qualitative information suggests that Naphthol AS-MX acetate, like other naphthol
derivatives, exhibits good solubility in many organic solvents.[2] Its precursor, Naphthol AS-MX,
is soluble in DMSO.[3] The phosphate derivative, Naphthol AS-MX phosphate, is soluble in
ethanol at 50 mg/mL.[2] However, quantitative solubility data for Naphthol AS-MX acetate in a
range of common laboratory solvents is not readily available. It is recommended to perform
solubility tests in small quantities of the desired solvent before preparing stock solutions.

Spectroscopic and Analytical Characterization

Detailed spectroscopic data for Naphthol AS-MX acetate is not widely published. However,
based on its structure, the following characteristic spectral features can be anticipated.
Researchers are strongly encouraged to acquire their own analytical data for confirmation.

Infrared (IR) Spectroscopy: Expected characteristic peaks would include:

C=0 stretching (ester): ~1760 cm~1

C=0 stretching (amide): ~1650 cm~1

N-H stretching (amide): ~3300 cm~1

Aromatic C-H stretching: ~3100-3000 cm~1
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e Aromatic C=C stretching: ~1600 and 1475 cm~1
Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 1H NMR: Signals corresponding to the aromatic protons on the naphthalene and
dimethylphenyl rings, the amide proton, and the methyl protons of the acetate and
dimethylphenyl groups would be expected.

¢ 13C NMR: Resonances for the carbonyl carbons of the ester and amide, as well as the
aromatic carbons, would be characteristic.

UV-Visible (UV-Vis) Spectroscopy: The naphthyl chromophore is expected to exhibit strong
absorbance in the UV region. The exact wavelength of maximum absorbance (Amax) would
need to be determined experimentally in the solvent of choice.

Chemical Reactivity and Applications
Enzymatic Hydrolysis: The Basis of Detection

The primary application of Naphthol AS-MX acetate is as a chromogenic substrate for
esterases. The enzymatic reaction involves the hydrolysis of the ester bond to release
Naphthol AS-MX and acetic acid. The liberated Naphthol AS-MX is then coupled with a
diazonium salt, such as Fast Blue B or Fast Red TR, to form an insoluble, colored azo dye at
the site of enzyme activity.[4]
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Step 2: Chromogenic Coupling
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Caption: General workflow for an esterase activity assay.

Synthesis of Naphthol AS-MX Acetate

While a specific, detailed protocol for the synthesis of Naphthol AS-MX acetate is not readily
available in the searched literature, a general approach involves the acetylation of its precursor,
Naphthol AS-MX. The following is a generalized procedure based on the acetylation of similar
naphthol compounds.
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Materials:

Naphthol AS-MX

Acetylating agent (e.g., acetic anhydride or acetyl chloride)

Base catalyst (e.g., pyridine or triethylamine) or an acid catalyst

Anhydrous organic solvent (e.g., dichloromethane or tetrahydrofuran)
Procedure:

o Dissolve Naphthol AS-MX in the anhydrous organic solvent in a round-bottom flask under an
inert atmosphere.

o Add the base catalyst to the solution.

o Slowly add the acetylating agent to the reaction mixture, typically at a reduced temperature
(e.g., 0°C).

» Allow the reaction to warm to room temperature and stir until completion, monitoring by a
suitable technique like Thin Layer Chromatography (TLC).

e Quench the reaction, for example, by adding water or a dilute acid.

» Extract the product into an organic solvent.

e Wash the organic layer with brine and dry over an anhydrous salt (e.g., sodium sulfate).
e Remove the solvent under reduced pressure.

» Purify the crude product, for instance, by recrystallization or column chromatography.
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Caption: General workflow for the synthesis of Naphthol AS-MX Acetate.

Conclusion
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Naphthol AS-MX acetate is a valuable tool for researchers in various scientific disciplines. Its
utility as a chromogenic substrate for esterases allows for the straightforward detection and
guantification of enzyme activity. While some specific physicochemical data, such as a
definitive melting point and detailed spectroscopic analyses, are not widely available in the
public domain, the information presented in this guide provides a solid foundation for its
application in research and development. As with any chemical reagent, it is imperative for
researchers to perform their own characterization and optimization for their specific
experimental needs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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